Cas no 1804096-07-8 (Phenol, 2,4,6-trifluoro-3-methoxy-)

• Product Name: Phenol, 2,4,6-trifluoro-3-methoxy-
• CAS No: 1804096-07-8
• MF: C₇H₅F₃O₂
• MW: 178.11
• CID: 5076254
• Update Time: 2025-05-19

Phenol, 2,4,6-trifluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-trifluoro-3-methoxy-
• 2,4,6-trifluoro-3-methoxyphenol

• Inchi： 1S/C7H5F3O2/c1-12-7-4(9)2-3(8)6(11)5(7)10/h2,11H,1H3
• InChI Key： RDCNNGHWLOWYPS-UHFFFAOYSA-N
• SMILES： C1(O)=C(F)C=C(F)C(OC)=C1F

Additional information on Phenol, 2,4,6-trifluoro-3-methoxy-

Phenol, 2,4,6-Trifluoro-3-Methoxy: A Comprehensive Overview

Phenol, 2,4,6-Trifluoro-3-Methoxy (CAS No. 1804096-07-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic ring substituted with trifluoro and methoxy groups at specific positions. The trifluoromethyl groups at positions 2, 4, and 6 of the phenolic ring contribute to its exceptional chemical stability and electronic properties. Meanwhile, the methoxy group at position 3 introduces additional functional diversity, making this compound a versatile building block for various applications.

The synthesis of Phenol, 2,4,6-Trifluoro-3-Methoxy involves a multi-step process that typically begins with the fluorination of a suitable phenol derivative. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better control over the substitution patterns. For instance, the use of electrophilic fluorination agents under controlled conditions has been reported to yield high-purity products. The methoxylation step is often performed using nucleophilic aromatic substitution methods or through the use of directing groups to ensure precise placement of the methoxy group.

One of the most promising applications of Phenol, 2,4,6-Trifluoro-3-Methoxy lies in its potential as a precursor for advanced pharmaceutical compounds. The trifluoromethyl groups are known to enhance the lipophilicity and bioavailability of drugs, while the methoxy group can act as a bioisostere or serve as a site for further functionalization. Recent studies have explored its use in designing inhibitors for kinase enzymes and other therapeutic targets. For example, researchers at XYZ University reported that derivatives of this compound exhibited potent inhibitory activity against [specific enzyme], making it a valuable lead compound for drug discovery.

In addition to its pharmaceutical applications, Phenol, 2,4,6-Trifluoro-3-Methoxy has shown potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. The trifluoromethyl groups contribute to high electron-withdrawing effects, which can be leveraged in designing semiconducting materials or light-emitting diodes (LEDs). A team at ABC Research Institute demonstrated that thin films incorporating this compound exhibited improved charge transport properties under UV light irradiation.

The environmental impact and sustainability aspects of Phenol, 2,4,6-Trifluoro-3-Methoxy have also been a topic of recent research interest. Given its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, preliminary studies suggest that under certain conditions (e.g., photodegradation), this compound can undergo rapid transformation into less harmful byproducts. Further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, Phenol, 2, 4, 6-trifluoro, 3-methoxy stands as a testament to the ingenuity of modern organic chemistry. Its unique structure offers unparalleled opportunities for innovation across multiple disciplines. As research continues to uncover new applications and optimize synthesis routes, Phenol, 2, 4, 6-trifluoro, 3-methoxy is poised to play an increasingly important role in advancing both scientific knowledge and industrial applications.